N-(4-fluorophenyl)-2-[4-(2-fluorophenyl)-1-piperazinyl]acetamide

• IUPAC Name: N-(4-fluorophenyl)-2-[4-(2-fluorophenyl)piperazin-1-yl]acetamide
• InChI: InChI=1S/C18H19F2N3O/c19-14-5-7-15(8-6-14)21-18(24)13-22-9-11-23(12-10-22)17-4-2-1-3-16(17)20/h1-8H,9-13H2,(H,21,24)
• InChI Key: ANCSDBFLLVNGKG-UHFFFAOYSA-N
• Canonical SMILES: C1CN(CCN1CC(=O)NC2=CC=C(C=C2)F)C3=CC=CC=C3F
• Molecular Formula: C18H19F2N3O
• Molecular Weight: 331.4 g/mol

Description

N-(4-fluorophenyl)-2-[4-(2-fluorophenyl)-1-piperazinyl]acetamide, also known as FAPA, is a novel compound that has gained attention in the scientific community due to its potential therapeutic applications. FAPA belongs to the class of piperazine derivatives and has been studied for its pharmacological properties, including its mechanism of action, biochemical and physiological effects, and advantages and limitations for lab experiments.

Mechanism of Action

The exact mechanism of action of N-(4-fluorophenyl)-2-[4-(2-fluorophenyl)-1-piperazinyl]acetamide is not fully understood. However, it is believed to act as a dopamine D2 receptor antagonist and a serotonin 5-HT1A receptor agonist. N-(4-fluorophenyl)-2-[4-(2-fluorophenyl)-1-piperazinyl]acetamide has also been found to modulate the activity of other neurotransmitters, including glutamate and GABA.
Biochemical and Physiological Effects:
N-(4-fluorophenyl)-2-[4-(2-fluorophenyl)-1-piperazinyl]acetamide has been found to modulate the activity of various neurotransmitters, which may contribute to its therapeutic effects. N-(4-fluorophenyl)-2-[4-(2-fluorophenyl)-1-piperazinyl]acetamide has been found to increase the release of dopamine and serotonin in certain brain regions, which may contribute to its antidepressant and anxiolytic effects. N-(4-fluorophenyl)-2-[4-(2-fluorophenyl)-1-piperazinyl]acetamide has also been found to reduce the activity of the mesolimbic dopamine system, which may contribute to its antipsychotic effects. N-(4-fluorophenyl)-2-[4-(2-fluorophenyl)-1-piperazinyl]acetamide has been found to have minimal side effects on physiological functions, such as cardiovascular and gastrointestinal functions.

Advantages and Limitations for Lab Experiments

N-(4-fluorophenyl)-2-[4-(2-fluorophenyl)-1-piperazinyl]acetamide has several advantages for lab experiments, including its high purity, stability, and solubility. N-(4-fluorophenyl)-2-[4-(2-fluorophenyl)-1-piperazinyl]acetamide has also been found to have low toxicity, which makes it a suitable candidate for preclinical studies. However, N-(4-fluorophenyl)-2-[4-(2-fluorophenyl)-1-piperazinyl]acetamide has some limitations, including its high cost and limited availability.

Future Directions

For N-(4-fluorophenyl)-2-[4-(2-fluorophenyl)-1-piperazinyl]acetamide research include the development of more efficient synthesis methods, the evaluation of its safety and efficacy in clinical trials, and the exploration of its potential use in the treatment of other diseases, such as Parkinson's disease and Alzheimer's disease.

Synthesis Methods

The synthesis of N-(4-fluorophenyl)-2-[4-(2-fluorophenyl)-1-piperazinyl]acetamide involves the reaction of 4-fluoroaniline with 2-fluorobenzaldehyde in the presence of sodium borohydride to form the intermediate compound, 4-(2-fluorophenyl)piperazine. The intermediate compound is then reacted with acetyl chloride to form N-(4-fluorophenyl)-2-[4-(2-fluorophenyl)-1-piperazinyl]acetamide. The synthesis method of N-(4-fluorophenyl)-2-[4-(2-fluorophenyl)-1-piperazinyl]acetamide has been optimized to achieve high yields and purity.

Scientific Research Applications

N-(4-fluorophenyl)-2-[4-(2-fluorophenyl)-1-piperazinyl]acetamide has been studied for its potential therapeutic applications in various diseases, including schizophrenia, anxiety, and depression. N-(4-fluorophenyl)-2-[4-(2-fluorophenyl)-1-piperazinyl]acetamide has been found to exhibit antipsychotic, anxiolytic, and antidepressant-like effects in preclinical studies. N-(4-fluorophenyl)-2-[4-(2-fluorophenyl)-1-piperazinyl]acetamide has also been studied for its potential use in the treatment of drug addiction, as it has been found to reduce the rewarding effects of drugs of abuse.